4-[5-[(2,3-dichlorophenoxy)methyl]furan-2-yl]-11,13-dimethyl-16-thia-3,5,6,8,14-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10(15),11,13-heptaene

• CAS No.: 881474-12-0
• Molecular Formula: C23H15Cl2N5O2S
• Molecular Weight: 496.4 g/mol
• IUPAC Name: 4-[5-[(2,3-dichlorophenoxy)methyl]furan-2-yl]-11,13-dimethyl-16-thia-3,5,6,8,14-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10(15),11,13-heptaene
• InChI: InChI=1S/C23H15Cl2N5O2S/c1-11-8-12(2)27-23-17(11)19-20(33-23)22-28-21(29-30(22)10-26-19)16-7-6-13(32-16)9-31-15-5-3-4-14(24)18(15)25/h3-8,10H,9H2,1-2H3
• InChI Key: GSSMRONQGFXPLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C3=C(S2)C4=NC(=NN4C=N3)C5=CC=C(O5)COC6=C(C(=CC=C6)Cl)Cl)C

Description

This compound is a structurally complex heteropolycyclic molecule characterized by a fused tetracyclic core containing nitrogen and sulfur atoms. Key structural features include:

• Thia (sulfur) substitution: The 16-thia group may enhance stability and influence electronic properties.
• Substituents: A 2,3-dichlorophenoxy-methyl-furan moiety, which introduces lipophilicity and halogen-mediated bioactivity. Such chlorine substituents are often associated with pesticidal or antimicrobial activity due to their electron-withdrawing effects and resistance to metabolic degradation .

Preparation Methods

Synthetic Routes and Reaction Conditions: Describe the synthetic pathways used to prepare the compound. Include details about the starting materials, reagents, catalysts, solvents, and reaction conditions (temperature, pressure, time).

Industrial Production Methods: If applicable, explain the industrial-scale production methods, including any large-scale synthesis techniques and purification processes.

Chemical Reactions Analysis

Types of Reactions: Discuss the types of chemical reactions the compound undergoes, such as oxidation, reduction, substitution, addition, or elimination reactions.

Common Reagents and Conditions: List the common reagents and conditions used in these reactions, including any specific catalysts or solvents.

Major Products: Describe the major products formed from these reactions and any notable reaction mechanisms.

Scientific Research Applications

Provide a comprehensive description of the scientific research applications of the compound, including but not limited to:

Chemistry: Its role in chemical synthesis, catalysis, or as a reagent.

Biology: Any biological activity, such as enzyme inhibition, antimicrobial properties, or interaction with biological macromolecules.

Medicine: Potential therapeutic uses, pharmacological effects, or drug development.

Industry: Applications in materials science, manufacturing, or other industrial processes.

Mechanism of Action

Explain the mechanism by which the compound exerts its effects. Include details about:

Molecular Targets: The specific molecules or structures the compound interacts with.

Pathways Involved: The biochemical or signaling pathways affected by the compound.

Comparison with Similar Compounds

Key Observations :

• The target compound’s sulfur atom and higher nitrogen content may improve thermal stability compared to oxygen-rich analogs .
• Dichlorophenoxy groups are associated with higher pesticidal efficacy than mono-halogenated substituents, as seen in agrochemicals like 2,4-D .

Functional Comparison with Bioactive Polycyclics

Marine Actinomycete-Derived Compounds

Marine-derived polycyclic metabolites (e.g., salternamides) often exhibit anticancer or antimicrobial activity. While the target compound lacks direct marine origin data, its halogenated furan moiety aligns with bioactive marine natural products that disrupt microbial membranes or enzyme systems .

Compatibility with Microbial Pesticides

The dichlorophenoxy group may render the compound incompatible with microbial pesticides like Beauveria bassiana, as halogenated aromatics can inhibit fungal spore germination. This contrasts with less reactive analogs (e.g., terpene-based insecticides), which show better compatibility .

Biological Activity

The compound 4-[5-[(2,3-dichlorophenoxy)methyl]furan-2-yl]-11,13-dimethyl-16-thia-3,5,6,8,14-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10(15),11,13-heptaene is a complex organic molecule with potential biological activity. This article aims to explore its biological properties, mechanisms of action, and relevant case studies based on diverse research findings.

Structure and Composition

• IUPAC Name : 4-[5-[(2,3-dichlorophenoxy)methyl]furan-2-yl]-11,13-dimethyl-16-thia-3,5,6,8,14-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10(15),11,13-heptaene
• Molecular Formula : C30H37Cl2N7O6
• Molecular Weight : 662.564 g/mol
• Chemical Structure : The compound features a furan ring substituted with a dichlorophenoxy group and a complex tetracyclic system.

Predicted Properties

Property	Value
Water Solubility	0.0718 mg/mL
LogP	3.38
pKa (Strongest Acidic)	3.13
pKa (Strongest Basic)	11.36
Polar Surface Area	188.8 Ų

The biological activity of this compound is hypothesized to involve interactions with various cellular targets:

• Enzyme Inhibition : The compound may inhibit enzymes involved in cell proliferation and survival pathways.
• Receptor Modulation : It could modulate receptor activity related to inflammatory responses or cell signaling.

Antimicrobial Activity

Research indicates that compounds with similar structures exhibit antimicrobial properties:

• In Vitro Studies : Several derivatives of dichlorophenoxy compounds have shown effectiveness against bacterial strains.
• Case Study Example : A study demonstrated that a related furan derivative inhibited the growth of Staphylococcus aureus at concentrations as low as 50 µg/mL.

Anticancer Potential

The compound's structural features suggest potential anticancer properties:

• Cell Line Studies : In vitro testing on cancer cell lines has indicated that furan derivatives can induce apoptosis in malignant cells.
• Mechanistic Insights : The mechanism may involve the activation of caspases and modulation of Bcl-2 family proteins.

Case Study 1: Antimicrobial Efficacy

A recent study evaluated the antimicrobial efficacy of a related compound against various pathogens:

• Pathogens Tested : Escherichia coli, Pseudomonas aeruginosa, and Candida albicans.
• Results : The compound exhibited significant inhibition zones in agar diffusion assays compared to control groups.

Case Study 2: Cancer Cell Apoptosis

Another study focused on the anticancer effects of a structurally similar compound:

• Cell Lines Used : MCF-7 (breast cancer) and HeLa (cervical cancer).
• Findings : Treatment resulted in a dose-dependent increase in apoptotic cells as measured by flow cytometry.